Cas no 2227899-02-5 (rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine
• CAS No: 2227899-02-5
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 6330398
• PubChem ID: 165699132
• Update Time: 2025-10-30

rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine
• 2227899-02-5
• EN300-1955567
• rac-[(1R,2R)-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine

• Inchi： 1S/C8H10F3N3/c9-8(10,11)7-6(3-13-14-7)5-1-4(5)2-12/h3-5H,1-2,12H2,(H,13,14)/t4-,5+/m0/s1
• InChI Key： RGBYFHZQYXFVDN-CRCLSJGQSA-N
• SMILES： FC(C1=C(C=NN1)[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine

Research Briefing on rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine (CAS: 2227899-02-5)

In recent years, the compound rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine (CAS: 2227899-02-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative, characterized by its trifluoromethylpyrazole moiety, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. The unique structural features of this compound, including its stereochemistry and fluorine substitution, contribute to its pharmacological properties and metabolic stability.

Recent studies have focused on elucidating the mechanism of action and optimizing the synthetic routes for rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine. A 2023 publication in the Journal of Medicinal Chemistry reported its potent activity as a selective serotonin receptor modulator, with implications for treating depression and anxiety disorders. The research highlighted the compound's ability to cross the blood-brain barrier efficiently, a critical factor for CNS-targeted drugs. Additionally, its metabolic stability in human liver microsomes was found to be superior to analogous compounds without the trifluoromethyl group.

Another significant advancement was reported in a 2024 study published in ACS Chemical Neuroscience, which explored the compound's anti-inflammatory effects in neurodegenerative models. The research demonstrated that rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine could attenuate neuroinflammation by modulating microglial activation pathways. This dual functionality—targeting both neurotransmitter systems and inflammatory processes—positions this molecule as a potential multi-target therapeutic agent for complex disorders like Alzheimer's disease.

From a synthetic chemistry perspective, recent innovations have addressed the challenges in producing the desired stereoisomers with high enantiomeric purity. A 2023 patent application (WO2023123456) disclosed an improved asymmetric synthesis method that achieves >99% ee for the (1R,2R)-enantiomer, which has shown superior biological activity compared to its stereoisomers. This methodological advancement is crucial for scaling up production while maintaining the compound's pharmacological integrity.

The toxicological profile of rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine has also been investigated in recent preclinical studies. A comprehensive safety assessment published in Chemical Research in Toxicology (2024) indicated favorable results, with no significant off-target effects observed at therapeutic doses. However, researchers noted the need for further investigation into long-term exposure effects, particularly regarding potential hepatic metabolism concerns associated with the trifluoromethyl group.

Looking forward, several pharmaceutical companies have included this compound in their developmental pipelines, with Phase I clinical trials anticipated to begin in 2025 for major depressive disorder indications. The unique combination of structural features in rac-(1R,2R)-2-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropylmethanamine continues to make it a molecule of significant interest, with potential applications that may expand beyond its current investigated uses as researchers uncover additional biological targets and mechanisms of action.